Cas no 152406-39-8 (β-D-Glucopyranoside, 2-(3-hydroxy-4-methoxyphenyl)ethyl O-D-apio-β-D-furanosyl-(1→3)-O-[6-deoxy-α-L-mannopyranosyl-(1→6)]-, 4-[(2E)-3-(4-hydroxy-3-methoxyphenyl)-2-propenoate] (9CI))

• Product Name: β-D-Glucopyranoside, 2-(3-hydroxy-4-methoxyphenyl)ethyl O-D-apio-β-D-furanosyl-(1→3)-O-[6-deoxy-α-L-mannopyranosyl-(1→6)]-, 4-[(2E)-3-(4-hydroxy-3-methoxyphenyl)-2-propenoate] (9CI)
• CAS No: 152406-39-8
• MF: C₃₆H₄₈O₁₉
• MW: 784.754933357239
• CID: 168455
• Update Time: 2024-03-01

β-D-Glucopyranoside, 2-(3-hydroxy-4-methoxyphenyl)ethyl O-D-apio-β-D-furanosyl-(1→3)-O-[6-deoxy-α-L-mannopyranosyl-(1→6)]-, 4-[(2E)-3-(4-hydroxy-3-methoxyphenyl)-2-propenoate] (9CI) Chemical and Physical Properties

Names and Identifiers

• 6)]-, 4-[3-(4-hydroxy-3-methoxyphenyl)-2-propenoate],(E)-
• 6)]-,4-[(2E)-3-(4-hydroxy-3-methoxyphenyl)-2-propenoate] (9CI)
• b-D-Glucopyranoside,2-(3-hydroxy-4-methoxyphenyl)ethyl O-D-apio-b-D-furanosyl-(1&reg
• Pedicularioside N
• CID 101988846
• β-D-Glucopyranoside, 2-(3-hydroxy-4-methoxyphenyl)ethyl O-D-apio-β-D-furanosyl-(1→3)-O-[6-deoxy-α-L-mannopyranosyl-(1→6)]-, 4-[(2E)-3-(4-hydroxy-3-methoxyphenyl)-2-propenoate] (9CI)

• Inchi： 1S/C36H48O19/c1-17-26(41)27(42)28(43)33(52-17)50-14-24-30(54-25(40)9-6-18-4-7-20(38)23(13-18)48-3)31(55-35-32(45)36(46,15-37)16-51-35)29(44)34(53-24)49-11-10-19-5-8-22(47-2)21(39)12-19/h4-9,12-13,17,24,26-35,37-39,41-46H,10-11,14-16H2,1-3H3/b9-6+/t17-,24+,26-,27+,28+,29+,30+,31+,32-,33+,34+,35-,36+/m0/s1
• InChI Key： IBZBYLPAHLAUMG-SRTBJIRKSA-N
• SMILES： O([C@H]1[C@@H]([C@@](CO)(CO1)O)O)[C@@H]1[C@H]([C@H](OCCC2C=CC(=C(C=2)O)OC)O[C@H](CO[C@H]2[C@@H]([C@@H]([C@H]([C@H](C)O2)O)O)O)[C@H]1OC(/C=C/C1C=CC(=C(C=1)OC)O)=O)O

Computed Properties

• Exact Mass: 784.279
• Monoisotopic Mass: 784.279
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 55
• Rotatable Bond Count: 16
• Complexity: 1230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 13
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 282

Experimental Properties

• Density: 1.54±0.1 g/cm3(Predicted)
• Boiling Point: 997.0±65.0 °C(Predicted)
• pka: 9.73±0.31(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Oligosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Oligosaccharides